molecular formula C11H9F3N2O B8283910 2,2,2-Trifluoro-1-(2-imidazol-1-yl-phenyl)-ethanol CAS No. 1033804-90-8

2,2,2-Trifluoro-1-(2-imidazol-1-yl-phenyl)-ethanol

Cat. No.: B8283910
CAS No.: 1033804-90-8
M. Wt: 242.20 g/mol
InChI Key: XDJDIJFSEGZVSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2,2-Trifluoro-1-(2-imidazol-1-yl-phenyl)-ethanol is a useful research compound. Its molecular formula is C11H9F3N2O and its molecular weight is 242.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1033804-90-8

Molecular Formula

C11H9F3N2O

Molecular Weight

242.20 g/mol

IUPAC Name

2,2,2-trifluoro-1-(2-imidazol-1-ylphenyl)ethanol

InChI

InChI=1S/C11H9F3N2O/c12-11(13,14)10(17)8-3-1-2-4-9(8)16-6-5-15-7-16/h1-7,10,17H

InChI Key

XDJDIJFSEGZVSY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C(C(F)(F)F)O)N2C=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2-imidazol-1-yl-benzaldehyde (0.344 g, 2 mmol) in THF (8 ml) was added trifluoromethyltrimethyl silane (0.341 g, 2.4 mmol). The reaction mixture was cooled to 0-5° C. (ice water bath) and tetra-n-butyl ammonium fluoride (0.035 ml, 0.035 mmol, 1M in THF) was added. The ice bath was removed, and the mixture was stirred at room temperature for 6 hours. 2N HCl (5 ml) was added, and the reaction mixture was further stirred for 3 hours at room temperature. Solvent was removed on the rotavap under reduced pressure. Crude residue was dissolved in DCM (30 ml), washed with water (20 ml), brine (20 ml) and dried with sodium sulfate. The solvent was removed to give crude 2,2,2-trifluoro-1-(2-imidazol-1-yl-phenyl)-ethanol (0.45 g, 93%), which was directly used in the next step.
Quantity
0.344 g
Type
reactant
Reaction Step One
Quantity
0.341 g
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.035 mL
Type
catalyst
Reaction Step Two

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